1-(dimethoxymethyl)-2-methoxybenzene
Overview
Description
The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include the compound’s IUPAC name and any common or trade names it might have .
Synthesis Analysis
The synthesis analysis of a compound involves a detailed examination of the methods used to synthesize the compound. This can include the starting materials, the type of reaction, the catalysts used, and the conditions under which the reaction is carried out .Molecular Structure Analysis
The molecular structure analysis involves examining the arrangement of atoms within the molecule. This can include information about the types of bonds (covalent, ionic, etc.), the geometry of the molecule, and any functional groups present .Chemical Reactions Analysis
The chemical reactions analysis involves studying the reactions that the compound can undergo. This can include reactions with other compounds, decomposition reactions, and reactions under various conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and its chemical stability. Other properties that might be analyzed include its color, odor, taste, and texture .Scientific Research Applications
Thermochemical and Quantum Chemical Studies
Research has focused on the thermochemical properties of methoxyphenols and dimethoxybenzenes, which are crucial for understanding their potential applications in various fields. The study by Varfolomeev et al. (2010) explored the thermochemical, Fourier transform infrared (FTIR)-spectroscopic, and quantum-chemical characteristics of methoxyphenols and dimethoxybenzenes. This research highlighted the importance of inter- and intramolecular hydrogen bonds in these compounds, providing insights into their potential applications in designing antioxidants and biologically active molecules. The findings help to resolve uncertainties in thermochemical data, enhancing our understanding of the relationships between structure and properties in these compounds (Varfolomeev, D. I. Abaidullina, B. Solomonov, S. Verevkin, & V. N. Emel’yanenko, 2010).
Applications in Non-aqueous Redox Flow Batteries
The application of dimethoxybenzene derivatives in energy storage technologies, particularly in non-aqueous redox flow batteries, has been explored due to their high open-circuit potentials and excellent electrochemical reversibility. Zhang et al. (2017) investigated annulated dialkoxybenzenes as catholyte materials, focusing on achieving high chemical stability through bicyclic substitution. This research underscores the potential of dimethoxybenzene derivatives in enhancing the performance and stability of energy storage devices (Jingjing Zhang et al., 2017).
Analytical Chemistry and Food Science
In analytical chemistry and food science, the detection of volatile methoxybenzene compounds in grains with off-odors has been an area of interest. Seitz and Ram (2000) identified more than 20 volatile methoxybenzene compounds in various grain samples, linking these compounds to off-odor characteristics. This study is significant for understanding the chemical basis of grain quality and for developing methods to detect and quantify these compounds in agricultural products (L. M. Seitz & M. Ram, 2000).
Organic Synthesis
In organic synthesis, the electrochemical properties and reactions of dimethoxybenzenes have been studied. McGuire and Peters (2016) explored the electrochemical reduction of methoxychlor, a compound related to dimethoxybenzenes, at carbon and silver cathodes. This research contributes to understanding the electrochemical behavior of methoxybenzenes and their derivatives, with implications for synthesizing new organic compounds and for environmental remediation of pollutants (C. M. McGuire & D. Peters, 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(dimethoxymethyl)-2-methoxybenzene can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-methoxyphenol", "paraformaldehyde", "dimethyl sulfate", "sodium hydroxide", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: 2-methoxyphenol is reacted with paraformaldehyde in the presence of sodium hydroxide to form 1-(hydroxymethyl)-2-methoxybenzene.", "Step 2: 1-(hydroxymethyl)-2-methoxybenzene is then reacted with dimethyl sulfate in the presence of sodium hydroxide to form 1-(dimethoxymethyl)-2-methoxybenzene.", "Step 3: The product is purified by recrystallization from a mixture of methanol and diethyl ether." ] } | |
CAS No. |
58378-33-9 |
Molecular Formula |
C10H14O3 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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